(1R)-1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-3,4-dihydro-1H-isoquinoline

• IUPAC Name: (1R)-1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C24H33NO4/c1-5-26-21-10-9-17(14-22(21)27-6-2)13-20-19-16-24(29-8-4)23(28-7-3)15-18(19)11-12-25-20/h9-10,14-16,20,25H,5-8,11-13H2,1-4H3/t20-/m1/s1
• InChI Key: VQAZFFDEYWLNPR-HXUWFJFHSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC2C3=CC(=C(C=C3CCN2)OCC)OCC)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C[C@@H]2C3=CC(=C(C=C3CCN2)OCC)OCC)OCC
• Molecular Formula: C24H33NO4
• Molecular Weight: 399.5 g/mol

Description

(1R)-1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-3,4-dihydro-1H-isoquinoline is a complex organic compound that belongs to the isoquinoline family Isoquinolines are heterocyclic aromatic organic compounds that are structurally related to quinoline

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-3,4-dihydro-1H-isoquinoline typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Isoquinoline Core: The initial step involves the construction of the isoquinoline core through a Pictet-Spengler reaction, where an aldehyde or ketone reacts with an amine in the presence of an acid catalyst.

Introduction of Ethoxy Groups: The ethoxy groups are introduced through etherification reactions, where hydroxyl groups are converted to ethoxy groups using ethyl iodide and a base such as potassium carbonate.

Final Assembly: The final step involves the coupling of the diethoxyphenylmethyl group to the isoquinoline core through a Friedel-Crafts alkylation reaction, using a Lewis acid catalyst like aluminum chloride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-3,4-dihydro-1H-isoquinoline can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinoline derivatives.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the dihydroisoquinoline core to a fully saturated isoquinoline.

Substitution: Nucleophilic substitution reactions can occur at the ethoxy groups, where nucleophiles like thiols or amines replace the ethoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium on carbon catalyst, mild temperatures.

Substitution: Thiols, amines, basic conditions, solvents like dichloromethane or ethanol.

Major Products

Oxidation: Quinoline derivatives with varying degrees of oxidation.

Reduction: Saturated isoquinoline compounds.

Substitution: Thiolated or aminated isoquinoline derivatives.

Scientific Research Applications

(1R)-1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-3,4-dihydro-1H-isoquinoline has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (1R)-1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-3,4-dihydro-1H-isoquinoline involves its interaction with various molecular targets and pathways. The compound can bind to specific enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in cell proliferation, leading to potential anticancer effects. The ethoxy groups and the isoquinoline core play crucial roles in its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• (1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline
• (1R)-1-[(3,4-dihydroxyphenyl)methyl]-6,7-dihydroxy-3,4-dihydro-1H-isoquinoline
• (1R)-1-[(3,4-dimethylphenyl)methyl]-6,7-dimethyl-3,4-dihydro-1H-isoquinoline

Uniqueness

(1R)-1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-3,4-dihydro-1H-isoquinoline is unique due to the presence of multiple ethoxy groups, which enhance its solubility and reactivity. These groups also contribute to its distinct chemical and biological properties, making it a valuable compound for various applications.